Cas no 66773-14-6 (1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro-)

• Product Name: 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro-
• CAS No: 66773-14-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 395819
• PubChem ID: 16094777
• Update Time: 2024-03-01

1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro-
• 5-methyl-4-nitro-2,3-dihydroinden-1-one
• DTXSID20582459
• 66773-14-6
• AKOS006324924
• 5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one

• Inchi： 1S/C10H9NO3/c1-6-2-3-7-8(4-5-9(7)12)10(6)11(13)14/h2-3H,4-5H2,1H3
• InChI Key： ZESIKCRYOJDYDL-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C)=C(C=2CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones